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Compound of Interest

Compound Name: L-Tyrosine-d5

Cat. No.: B15573411

For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with
a comprehensive overview of L-Tyrosine-d5, a deuterated analogue of the amino acid L-
Tyrosine. This document outlines key supplier information, purity specifications, and detailed
analytical methodologies crucial for the procurement and verification of this essential
compound for research and development.

L-Tyrosine-d5 serves as a valuable tool in various research applications, including metabolic
studies, pharmacokinetic analysis, and as an internal standard in mass spectrometry-based
proteomics and metabolomics. The incorporation of deuterium atoms provides a distinct mass
shift, enabling sensitive and accurate quantification in complex biological matrices.

Supplier and Purity Overview

The selection of a reliable supplier is paramount to ensure the quality and integrity of research
outcomes. Several reputable suppliers offer L-Tyrosine-d5, typically with high chemical and
isotopic purity. Below is a summary of publicly available information from prominent suppliers in
the field.
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Product _ Isotopic Analytical
. i CAS Chemical _ _
Supplier Name/Varian _ Purity/Enrich ~ Methods
Number Purity )
t ment Cited
MedChemEx , 1226919-57- B NMR, LC-
L-Tyrosine-d5 >98% Not specified
press 8 MS, HPLC
. 1226919-57- B B
ChemScene L-Tyrosine-d5 g >98% Not specified Not specified
Cambridge ]
L-Tyrosine
Isotope ,
_ (ring-d4, 62595-14-6 =298% 98atom% D  NMR, MS
Laboratories,
98%)
Inc.
Cambridge
Isotope L-Tyrosine - -
) Not specified >98% 98 atom % D Not specified
Laboratories, (d7, 98%)
Inc.
Aladdin _ 1226919-57- B B B
S L-Tyrosine-d5 Not specified Not specified Not specified
Scientific 8

Note: Purity and isotopic enrichment can vary by batch. Researchers should always consult the
batch-specific Certificate of Analysis (CofA) provided by the supplier.

Certificate of Analysis: A Critical Quality Document

The Certificate of Analysis is a crucial document that provides detailed information about the
quality and purity of a specific batch of L-Tyrosine-d5. A representative CofA for a deuterated
L-Tyrosine product (L-Tyrosine-d4) from MedChemExpress indicates the following analyses are
typically performed.[1]
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Analysis Specification Typical Result
Appearance White to off-white solid Conforms

1H NMR Spectrum Consistent with structure Conforms
Mass Spectrometry Consistent with structure Conforms
Chemical Purity (by NMR) >98.0% 98.0%

Isotopic Enrichment Not specified 98.40%

Experimental Protocols for Purity Determination

Accurate determination of chemical and isotopic purity is essential for the reliable application of
L-Tyrosine-d5. The following sections detail representative experimental protocols for the most
common analytical techniques used for quality control.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation and Purity

NMR spectroscopy is a powerful tool for confirming the identity, structure, and isotopic labeling
pattern of L-Tyrosine-d5. It is also used for determining chemical purity.

Methodology:

o Sample Preparation: Dissolve a precisely weighed sample of L-Tyrosine-d5 (typically 1-5
mg) in a suitable deuterated solvent (e.g., D20, DMSO-de) to a final concentration of 5-10
mg/mL.

 Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

e 'H NMR Acquisition: Acquire a proton NMR spectrum. The absence or significant reduction
of signals corresponding to the deuterated positions confirms successful labeling. Residual
proton signals can be used to quantify the isotopic enrichment.

e 13C NMR Acquisition: Acquire a carbon-13 NMR spectrum to confirm the carbon skeleton of
the molecule.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15573411?utm_src=pdf-body
https://www.benchchem.com/product/b15573411?utm_src=pdf-body
https://www.benchchem.com/product/b15573411?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Purity Determination: Quantitative NMR (QNMR) can be employed to determine the chemical
purity by integrating the signals of L-Tyrosine-d5 against a certified internal standard of
known concentration.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

HPLC is a standard method for assessing the chemical purity of L-Tyrosine-d5 by separating it
from any potential impurities.

Methodology:

o Sample Preparation: Prepare a stock solution of L-Tyrosine-d5 in a suitable solvent (e.g.,
dilute acid or a mixture of water and organic solvent) at a concentration of approximately 1
mg/mL. Further dilute to a working concentration (e.g., 10-100 pg/mL) with the mobile phase.

e Instrumentation: Use a standard HPLC system equipped with a UV detector.
e Chromatographic Conditions:
o Column: Areversed-phase C18 column is commonly used.

o Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% trifluoroacetic acid in water) and
an organic solvent (e.g., acetonitrile or methanol) is typically employed.[2]

o Flow Rate: A typical flow rate is 1.0 mL/min.

o Detection: Monitor the elution profile at a wavelength where tyrosine absorbs, such as 274
nm.

» Data Analysis: The chemical purity is determined by calculating the peak area of L-Tyrosine-
d5 as a percentage of the total peak area of all components in the chromatogram.

Mass Spectrometry (MS) for Isotopic Enrichment and
Identity Confirmation
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Mass spectrometry is essential for confirming the molecular weight of L-Tyrosine-d5 and
determining its isotopic enrichment.

Methodology:

o Sample Preparation: Prepare a dilute solution of L-Tyrosine-d5 (e.g., 1-10 pg/mL) in a
solvent compatible with the ionization source (e.g., 50:50 water:acetonitrile with 0.1% formic
acid).

e Instrumentation: A high-resolution mass spectrometer (e.g., TOF, Orbitrap) coupled to an
electrospray ionization (ESI) source is ideal.

o Data Acquisition: Acquire the mass spectrum in positive ion mode. The protonated molecule
[M+H]* will be observed.

o Data Analysis:

o ldentity Confirmation: The observed mass-to-charge ratio (m/z) of the molecular ion should
correspond to the theoretical m/z of L-Tyrosine-d5.

o Isotopic Enrichment: The isotopic distribution of the molecular ion peak cluster is analyzed
to determine the percentage of molecules that are fully deuterated, as well as the
distribution of partially deuterated species.

Workflow and Pathway Diagrams

To aid in the understanding of the sourcing and verification process, the following diagrams
have been generated using the DOT language.
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Caption: Sourcing and verification workflow for L-Tyrosine-d5.
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Caption: Quality control analysis pathway for L-Tyrosine-d5.

This guide provides a foundational understanding for researchers working with L-Tyrosine-d5.
By carefully selecting suppliers and implementing rigorous analytical verification, scientists can
ensure the quality and reliability of their experimental data, ultimately contributing to the
advancement of their respective fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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